Cas no 24977-55-7 (3-Oxatetracyclo[3.3.1.02,4.06,8]nonane(8CI,9CI))

• Product Name: 3-Oxatetracyclo[3.3.1.02,4.06,8]nonane(8CI,9CI)
• CAS No: 24977-55-7
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 282750
• PubChem ID: 12600348
• Update Time: 2025-04-19

3-Oxatetracyclo[3.3.1.02,4.06,8]nonane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Oxatetracyclo[3.3.1.02,4.06,8]nonane(8CI,9CI)
• Tricyclo[3.2.1.02,4]octane,6,7-epoxy-
• exo-3-Oxa-endo-tetracyclo<3.3.1.02,4,06,8>nonan
• 24977-55-7
• 3-Oxatetracyclo[3.3.1.0~2,4~.0~6,8~]nonane
• DTXSID20503967

• Inchi： 1S/C8H10O/c1-3-4(1)6-2-5(3)7-8(6)9-7/h3-8H,1-2H2
• InChI Key： XVXAJTJNQBNBDY-UHFFFAOYSA-N
• SMILES： O1C2C1C1CC2C2CC21

Computed Properties

• Exact Mass: 122.0732
• Monoisotopic Mass: 122.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53